Cas no 791059-27-3 (Benzoic acid, 3,5-bis(4-amino-3-hydroxyphenoxy)-)

Benzoic acid, 3,5-bis(4-amino-3-hydroxyphenoxy)- structure
791059-27-3 structure
Product Name:Benzoic acid, 3,5-bis(4-amino-3-hydroxyphenoxy)-
CAS No:791059-27-3
MF:C19H16N2O6
MW:368.340145111084
CID:533375
PubChem ID:71402934
Update Time:2025-04-19

Benzoic acid, 3,5-bis(4-amino-3-hydroxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3,5-bis(4-amino-3-hydroxyphenoxy)-
    • 3,5-bis(4-amino-3-hydroxyphenoxy)benzoic acid
    • DTXSID00823877
    • 791059-27-3
    • Inchi: 1S/C19H16N2O6/c20-15-3-1-11(8-17(15)22)26-13-5-10(19(24)25)6-14(7-13)27-12-2-4-16(21)18(23)9-12/h1-9,22-23H,20-21H2,(H,24,25)
    • InChI Key: WATQXRZUVAGRAV-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=C(C=1)O)N)C1C=C(C(=O)O)C=C(C=1)OC1C=CC(=C(C=1)O)N

Computed Properties

  • Exact Mass: 368.10083623g/mol
  • Monoisotopic Mass: 368.10083623g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 471
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 148Ų
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